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Cat. No.: B555888 Get Quote

Benzyl D-serinate Hydrochloride: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl D-serinate hydrochloride is a protected form of D-serine, an important D-amino acid

with significant roles in the central nervous system. As a key building block in synthetic

chemistry and a valuable tool in neuroscience research, a thorough understanding of its

physical and chemical properties is essential for its effective application. This technical guide

provides an in-depth overview of the characteristics, experimental protocols, and applications

of Benzyl D-serinate hydrochloride.

Chemical and Physical Characteristics
Benzyl D-serinate hydrochloride is a white to off-white powder. It is a chiral molecule, and its

stereochemistry plays a crucial role in its biological and chemical applications. The benzyl ester

group serves as a protecting group for the carboxylic acid functionality of D-serine, allowing for

selective reactions at the amino group. The hydrochloride salt form enhances its stability and

solubility in polar solvents.
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Table 1: Physicochemical Properties of Benzyl D-
serinate Hydrochloride

Property Value Reference(s)

Molecular Formula C₁₀H₁₄ClNO₃ [1]

Molecular Weight 231.68 g/mol [1]

Appearance White to off-white powder [2]

Melting Point 169-174 °C [2][3]

Boiling Point 360.4 °C at 760 mmHg [3]

Optical Rotation [α]D²⁰ = +11 ± 2º (c=2 in H₂O) [2]

Purity ≥ 99% (HPLC) [2][3]

Storage Store at 2-8 °C [3]

Table 2: Solubility Profile of Benzyl D-serinate
Hydrochloride

Solvent Solubility Reference(s)

Water Soluble [4][5]

Methanol Soluble [3]

Dichloromethane Soluble [3]

Spectral Data
Table 3: ¹H NMR Spectral Data of Benzyl D-serinate
Hydrochloride
Solvent: Deuterated Water (D₂O)
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Chemical Shift (ppm) Multiplicity Assignment

~7.4 Multiplet Aromatic protons (C₆H₅)

~5.2 Singlet Benzyl protons (CH₂)

~4.3 Triplet α-proton (CH)

~4.0 Doublet of Doublets β-protons (CH₂)

Note: Actual chemical shifts may vary slightly depending on the solvent and experimental

conditions.

Table 4: ¹³C NMR Spectral Data of Benzyl D-serinate
Hydrochloride
Solvent: Deuterated Water (D₂O)

| Chemical Shift (ppm) | Assignment | |---|---|---| | ~170 | Carbonyl carbon (C=O) | | ~135 |

Aromatic C1 (quaternary) | | ~129-128 | Aromatic CH carbons | | ~68 | Benzyl CH₂ carbon | |

~58 | β-carbon (CH₂) | | ~55 | α-carbon (CH) |

Note: Actual chemical shifts may vary slightly depending on the solvent and experimental

conditions.

Table 5: Key IR Absorption Bands of Benzyl D-serinate
Hydrochloride

Wavenumber (cm⁻¹) Functional Group

~3400 (broad) O-H stretch (hydroxyl group)

~3100-3000 N-H stretch (primary amine salt)

~3000-2800 C-H stretch (aromatic and aliphatic)

~1740 C=O stretch (ester)

~1600, ~1495 C=C stretch (aromatic ring)

~1200 C-O stretch (ester)
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Experimental Protocols
Synthesis of Benzyl D-serinate Hydrochloride
A common method for the synthesis of Benzyl D-serinate hydrochloride is the direct Fischer

esterification of D-serine with benzyl alcohol in the presence of an acid catalyst, typically

hydrochloric acid.

D-Serine

Reaction MixtureBenzyl Alcohol

HCl (catalyst)

Reflux Crystallization Filtration & Washing Drying Benzyl D-serinate
Hydrochloride

Click to download full resolution via product page

Synthesis Workflow of Benzyl D-serinate Hydrochloride

Methodology:

Reaction Setup: D-serine is suspended in an excess of benzyl alcohol.

Catalysis: Gaseous hydrogen chloride is bubbled through the mixture, or concentrated

hydrochloric acid is added as a catalyst.

Reflux: The reaction mixture is heated to reflux for several hours to drive the esterification.

Crystallization: Upon cooling, the product, Benzyl D-serinate hydrochloride, crystallizes

out of the solution.

Isolation: The crystalline product is collected by filtration.
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Purification: The collected solid is washed with a non-polar solvent, such as diethyl ether, to

remove excess benzyl alcohol and other impurities.

Drying: The purified product is dried under vacuum to yield the final white to off-white

powder.

Purity Analysis by High-Performance Liquid
Chromatography (HPLC)
The purity of Benzyl D-serinate hydrochloride is typically assessed using reverse-phase

HPLC.

Sample Preparation
(Dissolve in Mobile Phase) Injection HPLC System C18 Column

(Isocratic or Gradient Elution) UV Detector Data Analysis
(Peak Integration & Purity Calculation)

Click to download full resolution via product page

HPLC Analysis Workflow for Benzyl D-serinate Hydrochloride

Methodology:

Mobile Phase Preparation: A suitable mobile phase is prepared, often a mixture of an

aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g., acetonitrile).

Standard and Sample Preparation: A standard solution of known concentration and a

solution of the sample to be analyzed are prepared by dissolving the compound in the mobile

phase.

Chromatographic Conditions:

Column: A C18 reverse-phase column is commonly used.

Mobile Phase: Isocratic or gradient elution can be employed.

Flow Rate: A typical flow rate is around 1.0 mL/min.
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Detection: UV detection at a suitable wavelength (e.g., 220 nm) is used.

Injection and Analysis: A defined volume of the sample and standard solutions are injected

into the HPLC system.

Data Processing: The retention time and peak area of the analyte are recorded. Purity is

calculated by comparing the area of the main peak to the total area of all peaks in the

chromatogram.

Applications in Research and Development
Benzyl D-serinate hydrochloride is a versatile compound with several key applications:

Peptide Synthesis: It serves as a crucial building block in the synthesis of peptides

containing D-serine. The benzyl ester group protects the carboxylic acid, while the amino

group is available for peptide bond formation. D-amino acid-containing peptides are of

interest due to their increased resistance to enzymatic degradation.[6]

Neuroscience Research: As a stable precursor to D-serine, it is used in neuroscience to

study the role of D-serine as a co-agonist at the N-methyl-D-aspartate (NMDA) receptor.[3]

[7] This research is relevant to understanding synaptic plasticity, learning, and memory, and

for investigating potential therapeutic strategies for neurological and psychiatric disorders

such as schizophrenia and Alzheimer's disease.[3]

Prodrug Design: Benzyl D-serinate hydrochloride can act as a prodrug, which upon

administration, can be hydrolyzed in vivo to release D-serine. This approach can improve the

bioavailability and delivery of D-serine to the central nervous system.[6]

Chiral Synthesis: Due to its well-defined stereochemistry, it is used as a model compound in

the development and evaluation of chiral separation techniques and stereoselective

synthetic methods.[6]

Conclusion
Benzyl D-serinate hydrochloride is a compound of significant interest to researchers in

synthetic chemistry and neuroscience. Its well-defined physical and chemical properties,

coupled with its utility as a synthetic intermediate and a research tool, make it a valuable asset
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in the development of novel therapeutics and in advancing our understanding of fundamental

biological processes. This guide provides a comprehensive overview to support its effective

use in a laboratory and research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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